3-methoxy-N-[2-(1H-indol-3-yl)-ethyl]-benzeneacetamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H20N2O2/c1-23-16-6-4-5-14(11-16)12-19(22)20-10-9-15-13-21-18-8-3-2-7-17(15)18/h2-8,11,13,21H,9-10,12H2,1H3,(H,20,22)
• InChI Key: SARAUPIZAHQBBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCCC2=CNC3=CC=CC=C32

Description

3-methoxy-N-[2-(1H-indol-3-yl)-ethyl]-benzeneacetamide is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 29 g of tryptamine and 30 g of 3-methoxy-phenylacetic acid was heated at 200° C. for one hour and after cooling the mixture to 50° C., the mixture was dissolved in 200 ml of ethyl acetate. The organic phase was washed successively with N hydrochloric acid, with water, with 2 N sodium hydroxide and with water and was dried and evaporated to dryness. The 59 g of red oil were crystallized from ether and the mixture was vacuum filtered. The product was dried to obtain 47.2 g of 3-methoxy-N-[2-(1H-indol-3-yl)-ethyl]-benzeneacetamide in the form of a beige solid melting at 78° C. which was used as is for the next step. A sample recrystallized from ether melted at 82° C.